Cas no 1780-28-5 (4,5,6-Trichloro-2-methylpyrimidine)

• Product Name: 4,5,6-Trichloro-2-methylpyrimidine
• CAS No: 1780-28-5
• MF: C₅H₃Cl₃N₂
• MW: 197.449717760086
• MDL: MFCD12405315
• CID: 830028
• PubChem ID: 231054
• Update Time: 2025-07-18

4,5,6-Trichloro-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5,6-Trichloro-2-methylpyrimidine
• 4,5,6-TRICHLORO-2-METHYL-PYRIMIDINE
• 2-methyl-4,5,6-trichloropyrimidine
• 2-Methyl-4,6-trichloropyrimidine
• 4,5,6-Trichlor-2-methyl-pyrimidin
• AC1L5KV4
• AC1Q2RHY
• ANW-57024
• AR-1F8265
• CTK0H6060
• NSC26540
• trichloromethylpyrimidine

• MDL： MFCD12405315
• Inchi： 1S/C5H3Cl3N2/c1-2-9-4(7)3(6)5(8)10-2/h1H3
• InChI Key： MLXZCYRURHJFLL-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(C)=NC=1Cl)Cl

Computed Properties

• Exact Mass: 195.93639
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 25.78
• LogP: 2.74520

4,5,6-Trichloro-2-methylpyrimidine Security Information

• HazardClass：IRRITANT

Additional information on 4,5,6-Trichloro-2-methylpyrimidine

Comprehensive Guide to 4,5,6-Trichloro-2-methylpyrimidine (CAS No. 1780-28-5): Properties, Applications, and Industry Insights

4,5,6-Trichloro-2-methylpyrimidine (CAS No. 1780-28-5) is a specialized heterocyclic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. With the increasing demand for custom synthesis and high-purity chemicals, this compound has garnered significant attention in research and industrial applications. Its molecular structure, featuring a pyrimidine ring substituted with three chlorine atoms and a methyl group, offers unique reactivity for cross-coupling reactions and nucleophilic substitutions.

In recent years, the compound’s relevance has grown alongside advancements in green chemistry and sustainable manufacturing. Researchers frequently search for "eco-friendly synthesis of 4,5,6-Trichloro-2-methylpyrimidine" or "CAS 1780-28-5 solubility and stability," reflecting the industry’s focus on optimizing processes. The compound’s low toxicity profile (when handled properly) and compatibility with catalytic systems make it a candidate for API development and material science innovations.

The physical properties of 4,5,6-Trichloro-2-methylpyrimidine include a white to off-white crystalline appearance, a melting point range of 85–90°C, and moderate solubility in organic solvents like dichloromethane and tetrahydrofuran. These characteristics are critical for its use in multistep organic synthesis, where purity and consistency are paramount. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its quality, addressing frequent queries like "how to analyze CAS 1780-28-5 purity."

Applications of this compound extend to crop protection chemicals, where it serves as a precursor for herbicides and fungicides. The agrochemical sector’s shift toward high-efficiency formulations has driven interest in its derivatization potential. Additionally, its role in electronic materials, particularly in OLED precursors, aligns with the booming demand for flexible displays and energy-efficient technologies.

From a regulatory perspective, 4,5,6-Trichloro-2-methylpyrimidine is compliant with major REACH and FDA guidelines for research use. However, users often inquire about "storage conditions for CAS 1780-28-5"—recommendations include airtight containers under inert gas and protection from moisture to prevent degradation. Suppliers emphasize batch-to-batch consistency and provide COA (Certificate of Analysis) documentation to meet GMP standards.

Emerging trends highlight its utility in metal-organic frameworks (MOFs) and catalysis, where its halogen-rich structure facilitates ligand design. As the chemical industry prioritizes atom economy and waste reduction, this compound’s versatility positions it as a valuable building block. Future research may explore its potential in bioconjugation or photoredox catalysis, answering questions like "can CAS 1780-28-5 be used in click chemistry?"

In summary, 4,5,6-Trichloro-2-methylpyrimidine (CAS No. 1780-28-5) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its balanced reactivity and adaptability to flow chemistry setups underscore its enduring relevance. For laboratories and manufacturers seeking reliable pyrimidine derivatives, this compound remains a cornerstone in innovation.